Cas no 1346229-43-3 (9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate)

• Product Name: 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate
• CAS No: 1346229-43-3
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 4934125
• Update Time: 2025-06-09

9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 9-tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate
• SB12917
• COC(=O)C1CCC2(CCN(CC2)C(=O)OC(C)(C)C)OC1
• 9-(Tert-butyl) 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate
• 9-tert-butyl3-methyl1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate
• Tetrahydrospiro[piperidine-4,2'-[2H]pyran]-1,5'-dicarboxylic acid 1-tert-butyl 5'-methyl ester
• 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate

• Inchi： 1S/C16H27NO5/c1-15(2,3)22-14(19)17-9-7-16(8-10-17)6-5-12(11-21-16)13(18)20-4/h12H,5-11H2,1-4H3
• InChI Key： IAKYYWIEGKYBEA-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC)CCC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• XLogP3: 1.7
• Topological Polar Surface Area: 65.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate

9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate: A Comprehensive Overview of CAS No. 1346229-43-3

9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate, with the CAS number 1346229-43-3, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive spiro ring system, offering a wide range of applications in drug discovery and development.

The structure of 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate is particularly noteworthy due to its intricate spiro ring system and the presence of both oxygen and nitrogen heteroatoms. The tert-butyl and methyl substituents further enhance its stability and solubility properties, making it an attractive candidate for various chemical and biological studies.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications. One of the key areas of interest is their role in the development of novel drugs for treating neurological disorders. Research has shown that compounds with similar structural features to 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate exhibit promising neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The unique chemical structure of 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate also makes it a valuable intermediate in the synthesis of more complex molecules. Its reactivity and functional groups allow for a wide range of chemical transformations, enabling researchers to explore new avenues in organic synthesis and drug design.

In addition to its potential therapeutic applications, 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate has been studied for its biological activity. Preliminary studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests that it could be further developed as a potential anti-inflammatory agent.

The synthesis of 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, making it more accessible for large-scale research and industrial applications.

In the context of drug discovery, the ability to synthesize complex molecules like 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate efficiently is crucial. High-throughput screening techniques have been employed to evaluate the biological activity of this compound against various targets, providing valuable insights into its potential therapeutic applications.

The stability and solubility properties of 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate are also important considerations in its development as a pharmaceutical agent. Researchers have explored various strategies to enhance these properties, such as salt formation and prodrug approaches, to improve its bioavailability and pharmacokinetic profile.

In conclusion, 9-Tert-butyl 3-methyl 1-oxa-9-azaspiro[5.5]undecane-3,9-dicarboxylate, with CAS number 1346229-43-3, is a promising compound with a wide range of potential applications in organic chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the scientific community.